2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• IUPAC Name: 2-methyl-5-oxo-4,7-diphenyl-4,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C23H20N2O/c1-15-19(14-24)22(17-10-6-3-7-11-17)23-20(25-15)12-18(13-21(23)26)16-8-4-2-5-9-16/h2-11,18,22,25H,12-13H2,1H3
• InChI Key: CKPJRAQYBABQRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC=CC=C4)C#N
• Molecular Formula: C23H20N2O
• Molecular Weight: 340.4 g/mol

Description

2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as MQC-1034, is a synthetic compound that belongs to the quinolinecarbonitrile family. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood. However, it is believed to exert its effects by binding to the active site of the target enzymes and inhibiting their activity. This results in an increase in the levels of neurotransmitters, such as acetylcholine and dopamine, which are involved in the regulation of cognitive function and mood.
Biochemical and Physiological Effects:
2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to exhibit a variety of biochemical and physiological effects in vitro and in vivo. It has been shown to increase the levels of acetylcholine and dopamine in the brain, which are involved in the regulation of cognitive function and mood. It has also been shown to exhibit antioxidant activity and to protect against oxidative stress-induced damage in neuronal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its potent inhibitory activity against a variety of enzymes, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders. However, one of the limitations of 2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its low solubility in water, which can make it difficult to study in vitro and in vivo.

Future Directions

There are several future directions for the study of 2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One potential direction is the development of new analogs with improved solubility and bioavailability. Another potential direction is the study of the effects of 2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile on other enzymes and pathways involved in the regulation of cognitive function and mood. Additionally, the potential use of 2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis, could also be explored.
Conclusion:
In conclusion, 2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a promising compound with potential applications in medicinal chemistry. Its potent inhibitory activity against a variety of enzymes makes it a promising candidate for the development of new drugs for the treatment of neurological disorders. However, further research is needed to fully understand its mechanism of action and to explore its potential applications in other areas of medicine.

Synthesis Methods

2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be synthesized using a multi-step process that involves the reaction of 2-methyl-4,7-diphenyl-1,4,5,6,7,8-hexahydroquinoline with a variety of reagents, including cyanogen bromide, potassium carbonate, and acetic anhydride. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

2-methyl-5-oxo-4,7-diphenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied extensively for its potential applications in medicinal chemistry. It has been shown to exhibit potent inhibitory activity against a variety of enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. This makes it a promising candidate for the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.